6-Dimethylamino-1-(4-fluorophenyl)-3-methyluracil

• Molecular Formula: C13H14FN3O2
• Molecular Weight: 263.27 g/mol
• IUPAC Name: 6-(dimethylamino)-1-(4-fluorophenyl)-3-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C13H14FN3O2/c1-15(2)11-8-12(18)16(3)13(19)17(11)10-6-4-9(14)5-7-10/h4-8H,1-3H3
• InChI Key: GCOWZKGTWSPUBA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(N(C1=O)C2=CC=C(C=C2)F)N(C)C

Description

6-Dimethylamino-1-(4-fluorophenyl)-3-methyluracil is a useful research compound. Its molecular formula is C13H14FN3O2 and its molecular weight is 263.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-Methyl-N'-(4-fluorophenyl)urea was prepared preliminarily from 4-fluorophenyl isocyanate and methylamine by the same procedure as in Reference Example 1. The urea compound as the starting material was reacted with cyanoacetic acid to form a uracil ring. Subsequently, 6-amino-1-(4-fluorophenyl)-3-methyluracil was treated as in Reference Example 2 so that the substituent amino group at the 6-position was converted to a dimethylamino group to yield 6-dimethylamino-1-(4-fluorophenyl)-3-methyluracil. Using a mixed acid that had been prepared with sulfuric acid and nitric acid, a nitro group was introduced into the 5-position of the uracil ring and then reduced with hydrogen gas to prepare 5-amino-6-dimethylamino-1-(4-fluorophenyl)-3-methyluracil.